Cas no 1177-81-7 (Des(dimethylamino)-4-hydrazone Demeclocycline)

• Product Name: Des(dimethylamino)-4-hydrazone Demeclocycline
• CAS No: 1177-81-7
• MF: C₁₉H₁₆ClN₃O₈
• MW: 449.798644065857
• CID: 1061095
• PubChem ID: 71315619
• Update Time: 2025-07-30

Des(dimethylamino)-4-hydrazone Demeclocycline Chemical and Physical Properties

Names and Identifiers

• Des(dimethylamino)-4-hydrazone Demeclocycline
• 7-Chloro-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,4-dioxo-2-naphthacenecarboxaMide 4-Hydrazone
• (4Z,4aS,5aS,6S,12aS)-7-chloro-4-hydrazinylidene-3,6,10,11,12a-pentahydroxy-1,12-dioxo-4a,5,5a,6-tetrahydrotetracene-2-carboxamide
• (4Z,4aS,5aS,6S,12aS)-7-Chloro-4-hydrazinylidene-3,6,10,11,12a-pentahydroxy-1,12-dioxo-1,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboxamide
• 1177-81-7

• Inchi： 1S/C19H16ClN3O8/c20-6-1-2-7(24)10-9(6)13(25)4-3-5-12(23-22)15(27)11(18(21)30)17(29)19(5,31)16(28)8(4)14(10)26/h1-2,4-5,13,24-27,31H,3,22H2,(H2,21,30)/b23-12-/t4-,5-,13-,19-/m0/s1
• InChI Key： DXWDOUNTOWSVNE-BUDMLEPKSA-N
• SMILES： ClC1=CC=C(C2C(=C3C([C@@]4(C(C(C(N)=O)=C(/C(/[C@@H]4C[C@@H]3[C@@H](C=21)O)=N\N)O)=O)O)=O)O)O

Computed Properties

• Exact Mass: 449.06300
• Monoisotopic Mass: 449.0625922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 217.75000
• LogP: 1.34280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines